Cas no 26437-48-9 (Pyridine, 2,2',2''-phosphinidynetris-)

• Product Name: Pyridine, 2,2',2''-phosphinidynetris-
• CAS No: 26437-48-9
• MF: C₁₅H₁₂N₃P
• MW: 265.249643325806
• MDL: MFCD28400097
• CID: 1426956
• PubChem ID: 11065346
• Update Time: 2025-04-20

Pyridine, 2,2',2''-phosphinidynetris- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,2',2''-phosphinidynetris-
• tripyridin-2-ylphosphane
• Tris(2-pyridyl)phosphine
• tris(pyridin-2-yl)phosphine
• E78054
• LDSMXGPRCFQXSK-UHFFFAOYSA-N
• tri(pyridin-2-yl)phosphine
• DTXSID30453969
• CS-0108406
• MFCD28400097
• 2-[BIS(PYRIDIN-2-YL)PHOSPHANYL]PYRIDINE
• 26437-48-9
• tri(pyridin-2-yl)phosphane
• SCHEMBL617390

• MDL： MFCD28400097
• Inchi： 1S/C15H12N3P/c1-4-10-16-13(7-1)19(14-8-2-5-11-17-14)15-9-3-6-12-18-15/h1-12H
• InChI Key： LDSMXGPRCFQXSK-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CN=1)(C1C=CC=CN=1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 265.07706
• Monoisotopic Mass: 265.07688439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Boiling Point: 416.2±25.0 °C at 760 mmHg
• Flash Point: 205.5±23.2 °C
• PSA: 38.67
• LogP: 1.62980
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Pyridine, 2,2',2''-phosphinidynetris- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives